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Compound of Interest

Compound Name: Ethyl Heptanoate

Cat. No.: B153104 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Ethyl Heptanoate, a common fragrance and flavoring ingredient also

used in organic synthesis. Adherence to these procedures is critical for minimizing risks and

ensuring operational efficiency.

Personal Protective Equipment (PPE) at a Glance
When handling Ethyl Heptanoate, a specific array of personal protective equipment is

necessary to prevent exposure and ensure safety. The following table summarizes the required

PPE based on safety data sheet recommendations.[1][2][3]
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Body Part Protective Equipment Specifications & Remarks

Eyes/Face
Safety glasses with side-

shields or goggles

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU). A face shield may be

appropriate for splash hazards.

[1][2]

Skin Chemically resistant gloves

Nitrile rubber gloves with a

minimum thickness of 0.4mm

are recommended. Always

inspect gloves before use and

use proper removal

techniques.

Body Protective clothing

The type of protective clothing

should be selected based on

the concentration and amount

of the dangerous substance at

the specific workplace.

Consider flame-retardant and

antistatic protective clothing.

Respiratory Air-purifying respirator

Required when vapors or

aerosols are generated, or if

ventilation is inadequate. Use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls.

Hazard Identification and Physical Properties
Ethyl Heptanoate is classified as a combustible liquid and can cause skin and eye irritation.

Understanding its physical and chemical properties is crucial for safe handling.
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Property Value

Appearance Colorless liquid

Odor Fruity, pineapple, and cognac-like

Flash Point 66°C (151°F) to 85°C (185°F) (closed cup)

Boiling Point 188-190°C

Solubility
Insoluble in water; soluble in ethanol, ether, and

organic solvents

Hazards
Combustible liquid, Skin irritation, Serious eye

irritation

Operational Plan for Handling Ethyl Heptanoate
A systematic approach to handling Ethyl Heptanoate from receipt to disposal is essential for

laboratory safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated place away from heat, sparks,

open flames, and strong oxidizing agents.

Container Integrity: Keep the container tightly closed. Containers that have been opened

must be carefully resealed and kept upright to prevent leakage.

Handling and Use
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

keep airborne concentrations low.

Grounding: Take measures to prevent the buildup of electrostatic charge, as vapors can form

explosive mixtures with air.
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Personal Hygiene: Wash hands thoroughly after handling and before breaks. Do not eat,

drink, or smoke in the handling area.

Avoid Contact: Avoid contact with skin, eyes, and clothing. Avoid inhaling vapor or mist.

Emergency Procedures and First Aid
Immediate and appropriate responses to exposure are critical.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention if irritation persists.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.

Spill Response Workflow
In the event of a spill, a clear and immediate plan of action is necessary to contain and mitigate

the hazard.
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Ethyl Heptanoate Spill Response

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material

Place in a Suitable, Closed Container for Disposal

Decontaminate Spill Area

Spill Cleaned

Click to download full resolution via product page

Ethyl Heptanoate Spill Response Workflow
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Disposal Plan
Proper disposal of Ethyl Heptanoate and its containers is crucial to prevent environmental

contamination and comply with regulations.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations.

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.

Container Disposal: Do not reuse empty containers. Dispose of them as unused product in

accordance with local, regional, and national regulations.

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.

By implementing these comprehensive safety and handling procedures, laboratories can

significantly mitigate the risks associated with Ethyl Heptanoate, fostering a secure and

productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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